Cas no 1216876-07-1 (ethyl 2-(2-{3-oxo-8-phenoxy-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl}acetamido)benzoate)

• Product Name: ethyl 2-(2-{3-oxo-8-phenoxy-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl}acetamido)benzoate
• CAS No: 1216876-07-1
• MF: C₂₂H₁₉N₅O₅
• MW: 433.416764497757
• CID: 5392456
• Update Time: 2025-10-28

ethyl 2-(2-{3-oxo-8-phenoxy-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl}acetamido)benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-[[2-(3-oxo-8-phenoxy-[1,2,4]triazolo[4,3-a]pyrazin-2-yl)acetyl]amino]benzoate
• ethyl 2-(2-{3-oxo-8-phenoxy-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl}acetamido)benzoate

• Inchi： 1S/C22H19N5O5/c1-2-31-21(29)16-10-6-7-11-17(16)24-18(28)14-27-22(30)26-13-12-23-20(19(26)25-27)32-15-8-4-3-5-9-15/h3-13H,2,14H2,1H3,(H,24,28)
• InChI Key： PZNUDOSIWMEVEX-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=CC=C1NC(CN1C(=O)N2C=CN=C(OC3=CC=CC=C3)C2=N1)=O

Additional information on ethyl 2-(2-{3-oxo-8-phenoxy-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl}acetamido)benzoate

Recent Advances in the Study of Ethyl 2-(2-{3-oxo-8-phenoxy-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl}acetamido)benzoate (CAS: 1216876-07-1)

The compound ethyl 2-(2-{3-oxo-8-phenoxy-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl}acetamido)benzoate (CAS: 1216876-07-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The triazolopyrazine core, coupled with the phenoxy and benzoate moieties, contributes to its high binding affinity and selectivity. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the compound's interaction with target proteins, providing valuable insights for further optimization.

In vitro and in vivo studies have demonstrated promising results, with the compound exhibiting significant efficacy in reducing tumor growth and inflammation in preclinical models. Notably, its pharmacokinetic properties, including bioavailability and metabolic stability, have been extensively characterized, suggesting its potential for clinical development. However, challenges such as off-target effects and toxicity profiles remain to be addressed in future research.

The synthesis of ethyl 2-(2-{3-oxo-8-phenoxy-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl}acetamido)benzoate has been optimized to improve yield and purity, with recent reports detailing novel catalytic methods and green chemistry approaches. These advancements are critical for scaling up production and ensuring reproducibility in industrial settings.

In conclusion, ethyl 2-(2-{3-oxo-8-phenoxy-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl}acetamido)benzoate represents a promising candidate for further investigation in drug discovery. Its unique chemical structure and biological activity warrant continued exploration, particularly in the context of personalized medicine and targeted therapies. Future studies should focus on addressing current limitations and expanding its therapeutic potential.